Cas no 2580200-21-9 (4-{(benzyloxy)carbonylamino}-2,6-dichloropyridine-3-carboxylic acid)

• Product Name: 4-{(benzyloxy)carbonylamino}-2,6-dichloropyridine-3-carboxylic acid
• CAS No: 2580200-21-9
• MF: C₁₄H₁₀Cl₂N₂O₄
• MW: 341.146201610565
• CID: 5662388
• PubChem ID: 165893947
• Update Time: 2025-05-26

4-{(benzyloxy)carbonylamino}-2,6-dichloropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580200-21-9
• EN300-27732621
• 4-{[(benzyloxy)carbonyl]amino}-2,6-dichloropyridine-3-carboxylic acid
• 4-{(benzyloxy)carbonylamino}-2,6-dichloropyridine-3-carboxylic acid

• Inchi： 1S/C14H10Cl2N2O4/c15-10-6-9(11(13(19)20)12(16)18-10)17-14(21)22-7-8-4-2-1-3-5-8/h1-6H,7H2,(H,19,20)(H,17,18,21)
• InChI Key： VCUHEVVZTYOWNE-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=C(C=C(N=1)Cl)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 340.0017622g/mol
• Monoisotopic Mass: 340.0017622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 88.5Ų

Additional information on 4-{(benzyloxy)carbonylamino}-2,6-dichloropyridine-3-carboxylic acid

4-{(Benzyloxy)Carbonylamino}-2,6-Dichloropyridine-3-Carboxylic Acid: A Comprehensive Overview

4-{(Benzyloxy)Carbonylamino}-2,6-dichloropyridine-3-carboxylic acid (CAS No. 2580200-21-9) is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a benzyloxy group, a carbonylamino group, and a dichloropyridine ring. The presence of these functional groups makes it a versatile molecule with intriguing chemical properties and promising research opportunities.

The synthesis of this compound involves advanced organic chemistry techniques, including multi-step reactions and precise control over reaction conditions. Recent studies have highlighted the importance of such compounds in the development of novel materials and drug delivery systems. For instance, the benzyloxy group contributes to the molecule's stability and solubility, while the dichloropyridine ring imparts unique electronic properties that are valuable in pharmaceutical applications.

One of the most notable aspects of 4-{(Benzyloxy)Carbonylamino}-2,6-dichloropyridine-3-carboxylic acid is its role in medicinal chemistry. Researchers have explored its potential as an intermediate in the synthesis of bioactive compounds. The carboxylic acid group, for example, can be readily modified to form esters or amides, enabling the creation of derivatives with enhanced pharmacokinetic profiles. This flexibility has made it a valuable building block in drug discovery programs targeting various therapeutic areas.

Recent advancements in computational chemistry have also shed light on the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the dichloropyridine ring exhibits significant electron-withdrawing effects, which influence the overall reactivity of the molecule. These insights are crucial for designing efficient synthetic pathways and optimizing its properties for specific applications.

In addition to its chemical significance, 4-{(Benzyloxy)Carbonylamino}-2,6-dichloropyridine-3-carboxylic acid has shown promise in materials science. Its ability to form stable complexes with metal ions has been explored for applications in catalysis and sensor technology. Furthermore, its unique structure makes it a candidate for use in supramolecular chemistry, where it can serve as a building block for self-assembling systems.

The environmental impact of this compound is another area of growing interest. Researchers are investigating its biodegradability and toxicity profiles to ensure its safe use in industrial and pharmaceutical settings. Preliminary studies suggest that it exhibits low toxicity under standard conditions, making it suitable for applications where human exposure is a concern.

In conclusion, 4-{(Benzyloxy)Carbonylamino}-2,6-dichloropyridine-3-carboxylic acid (CAS No. 2580200-21-9) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis, medicinal chemistry, and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.